Cas no 1705550-81-7 (2-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole)

• Product Name: 2-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole
• CAS No: 1705550-81-7
• MF: C₂₀H₂₀N₂O₄S₂
• MW: 416.513802528381
• CID: 5967925
• PubChem ID: 90591732
• Update Time: 2025-05-27

2-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole
• AKOS024884252
• 1705550-81-7
• 1,3-benzothiazol-2-yl-[4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]methanone
• F6441-6433
• benzo[d]thiazol-2-yl(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)methanone
• 2-[4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl]-1,3-benzothiazole

• Inchi： 1S/C20H20N2O4S2/c1-26-14-6-8-15(9-7-14)28(24,25)16-10-12-22(13-11-16)20(23)19-21-17-4-2-3-5-18(17)27-19/h2-9,16H,10-13H2,1H3
• InChI Key： WVADBCWDYWRUIN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1CCN(C(C2=NC3C=CC=CC=3S2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 416.08644947g/mol
• Monoisotopic Mass: 416.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 113Ų

Additional information on 2-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole

Comprehensive Overview of 2-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole (CAS No. 1705550-81-7)

The compound 2-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole (CAS No. 1705550-81-7) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a benzothiazole core with a piperidine moiety and a 4-methoxybenzenesulfonyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the increasing demand for targeted therapies in modern medicine.

In recent years, the scientific community has focused on small molecule drug discovery, and compounds like 2-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole are at the forefront of this trend. The benzothiazole scaffold is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This has led to a surge in searches for benzothiazole derivatives and their mechanisms of action, reflecting the growing interest in this chemical class.

The piperidine ring in this compound adds another layer of complexity and functionality. Piperidine derivatives are widely explored in drug design due to their ability to interact with biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels. The incorporation of a 4-methoxybenzenesulfonyl group further enhances the molecule's potential for selective binding and pharmacokinetic optimization. These features align with current research trends emphasizing structure-activity relationships (SAR) and drug-likeness.

From a synthetic chemistry perspective, 2-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole presents intriguing challenges and opportunities. The sulfonylation and carbonylation steps in its synthesis are critical for achieving high yields and purity. Researchers often search for efficient synthetic routes and catalytic methods to produce such compounds, highlighting the importance of green chemistry and sustainable practices in modern laboratories.

The compound's potential applications extend beyond pharmaceuticals. Its structural features make it a candidate for material science and catalysis. For instance, the benzothiazole unit is known to exhibit luminescent properties, which could be exploited in organic electronics or sensors. This versatility has sparked interest in multi-disciplinary research, bridging the gap between chemistry, biology, and engineering.

In conclusion, 2-4-(4-methoxybenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole (CAS No. 1705550-81-7) represents a fascinating example of modern chemical innovation. Its combination of bioactive motifs and structural diversity positions it as a valuable tool for drug discovery and beyond. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in both academic and industrial settings.